Cas no 1219805-40-9 (4-N-PENTYLPHENOL-D16)

• Product Name: 4-N-PENTYLPHENOL-D16
• CAS No: 1219805-40-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 1058322
• Update Time: 2025-05-26

4-N-PENTYLPHENOL-D16 Chemical and Physical Properties

Names and Identifiers

• 4-n-Pentylphenol-d16
• 4-n-Pentylphenol-d161000µg
• 4-N-PENTYLPHENOL-D16

• Inchi： 1S/C11H16O/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9,12H,2-5H2,1H3
• InChI Key： ZNPSUQQXTRRSBM-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1C([H])=C([H])C(O[H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Additional information on 4-N-PENTYLPHENOL-D16

Professional Introduction to Compound with CAS No. 1219805-40-9 and Product Name: 4-N-PENTYLPHENOL-D16

The compound with the CAS number 1219805-40-9 and the product name 4-N-PENTYLPHENOL-D16 represents a significant advancement in the field of specialty chemicals, particularly in the domain of pharmaceutical intermediates and advanced material synthesis. This compound, characterized by its deuterated version, has garnered attention due to its unique structural properties and potential applications in various scientific research areas.

In recent years, the demand for high-purity deuterated compounds has surged, driven by their utility in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) techniques. 4-N-PENTYLPHENOL-D16, as a deuterated derivative of 4-N-pentylphenol, offers enhanced resolution and sensitivity in analytical methodologies. This is particularly crucial in drug discovery processes, where precise molecular characterization is essential for understanding biochemical interactions and metabolic pathways.

The structural integrity of 4-N-PENTYLPHENOL-D16 is maintained through the strategic substitution of hydrogen atoms with deuterium. This modification not only improves the compound's stability under various experimental conditions but also minimizes background noise in spectroscopic analyses. Such attributes make it an invaluable tool for researchers investigating complex molecular systems, including enzyme kinetics and protein-ligand binding studies.

Recent studies have highlighted the role of phenolic compounds in medicinal chemistry due to their broad spectrum of biological activities. Among these, 4-N-pentylphenol has been explored for its potential antimicrobial and anti-inflammatory properties. The deuterated analog, 4-N-PENTYLPHENOL-D16, retains these pharmacological characteristics while offering additional benefits in terms of analytical clarity. This dual functionality positions it as a promising candidate for both synthetic chemistry and biomedical research.

The synthesis of 4-N-PENTYLPHENOL-D16 involves meticulous chemical processes that ensure high isotopic purity. Advanced techniques such as catalytic hydrogenation followed by isotopic exchange reactions are employed to achieve the desired deuterium content. These methods underscore the compound's complexity and the expertise required to produce it at an industrial scale.

In the context of pharmaceutical development, 4-N-PENTYLPHENOL-D16 serves as a critical intermediate in the synthesis of more complex molecules. Its incorporation into drug candidates can enhance metabolic stability and reduce susceptibility to degradation, thereby improving overall drug efficacy. Furthermore, its use in deuterated libraries allows for the screening of novel therapeutic agents with optimized pharmacokinetic profiles.

The analytical profile of 4-N-PENTYLPHENOL-D16 is another area of significant interest. Its high resolution NMR spectra provide detailed insights into molecular structure and dynamics, which are indispensable for rational drug design. Additionally, its compatibility with mass spectrometry techniques facilitates accurate quantification and identification of related compounds in biological matrices.

Industrial applications of 4-N-PENTYLPHENOL-D16 extend beyond pharmaceuticals into materials science. For instance, its incorporation into polymer matrices can enhance thermal stability and flame retardancy properties. This opens up possibilities for developing advanced materials suitable for high-performance applications in aerospace, automotive, and electronics industries.

The regulatory landscape surrounding 4-N-PENTYLPHENOL-D16 is also noteworthy. As a specialized chemical entity, it falls under stringent quality control measures to ensure safety and efficacy across various applications. Compliance with international standards such as ISO and GMP (Good Manufacturing Practices) is mandatory for manufacturers handling this compound.

Future research directions involving 4-N-PENTYLPHENOL-D16 are likely to focus on expanding its utility in drug discovery and material science. Innovations such as bioconjugation techniques could further enhance its application scope by enabling targeted delivery systems for therapeutic agents. Similarly, advancements in polymer chemistry may unlock new possibilities for functionalized materials derived from this compound.

In conclusion,4-N-PENTYLPHENOL-D16 stands as a testament to the evolving landscape of specialty chemicals. Its unique properties make it a versatile tool for both academic research and industrial applications, driving progress across multiple scientific disciplines. As methodologies for synthesis and analysis continue to advance,4-N-PENTYLPHENOL-D16 will undoubtedly play a pivotal role in shaping future developments in pharmaceuticals and materials science.